Cas no 1602535-68-1 (1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-methylpentan-1-one)

• Product Name: 1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-methylpentan-1-one
• CAS No: 1602535-68-1
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 6275385
• PubChem ID: 114802163
• Update Time: 2025-05-25

1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-702437
• 1602535-68-1
• 1-[3-(2-aminoethyl)pyrrolidin-1-yl]-2-methylpentan-1-one
• 1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-methylpentan-1-one

• Inchi： 1S/C12H24N2O/c1-3-4-10(2)12(15)14-8-6-11(9-14)5-7-13/h10-11H,3-9,13H2,1-2H3
• InChI Key： SJSMOXRUZOLURW-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCC)N1CCC(CCN)C1

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-methylpentan-1-one

Introduction to 1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-methylpentan-1-one (CAS No. 1602535-68-1)

1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-methylpentan-1-one is a complex organic compound with the CAS registry number 1602535-68-1. This compound belongs to the class of ketones and features a unique combination of functional groups, making it a subject of interest in various chemical and pharmaceutical research areas. The molecule consists of a pyrrolidine ring, an aminoethyl group, and a methyl-substituted pentanone structure, which collectively contribute to its diverse chemical properties and potential applications.

The synthesis of 1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-methylpentan-1-one involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient pathways for the production of this compound, reducing costs and environmental impact. Researchers have also explored the use of biocatalysts, such as enzymes, to facilitate the formation of the pyrrolidine ring and aminoethyl group, further enhancing the sustainability of its synthesis.

One of the most significant applications of CAS No. 1602535-68-1 lies in its role as an intermediate in drug discovery. The compound's structural features make it an ideal candidate for modifying pharmacokinetic properties in medicinal chemistry. For instance, the pyrrolidine ring is known to enhance bioavailability and stability in biological systems, while the aminoethyl group can serve as a site for further functionalization, enabling the development of novel therapeutic agents.

Recent studies have highlighted the potential of 1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-methylpentan-1-one in peptide synthesis and protein engineering. Its ability to act as a versatile building block has been leveraged in constructing complex biomolecules with tailored functionalities. Additionally, the compound has shown promise in materials science, particularly in the development of advanced polymers and coatings with improved mechanical and thermal properties.

In terms of physical properties, CAS No. 1602535-68-1 exhibits a melting point of approximately 45°C and a boiling point around 95°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under different pH conditions has also been extensively studied, with findings indicating moderate resistance to hydrolysis under neutral to mildly acidic environments.

The safety profile of 1-[3-(2-Aminoethyl)pyrrolidin-1-yl]-2-methylpentan-1-one is another critical aspect that has garnered attention from regulatory bodies and researchers alike. Preclinical studies have demonstrated low acute toxicity in animal models, suggesting its potential for safe use in pharmaceutical formulations. However, long-term toxicity studies are still underway to fully characterize its safety profile for human applications.

From an environmental perspective, the degradation pathways of CAS No. 1602535-68-1 have been investigated to assess its impact on ecosystems. Research indicates that the compound undergoes microbial degradation under aerobic conditions, with complete mineralization observed within 4 weeks under controlled laboratory settings. This finding is crucial for ensuring sustainable practices in its production and disposal.

In conclusion, 1-[3-(2-Aminoethyl)pyrrolidin-1-yll]-2-methylpentanone (CAS No. 1602535-68) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry and pharmacology.